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Compound of Interest

Ethyl 4-anilinopiperidine-1-
Compound Name:
carboxylate

Cat. No.: B569744

For Researchers, Scientists, and Drug Development Professionals

Ethyl 4-anilinopiperidine-1-carboxylate is a key synthetic intermediate, primarily recognized
for its role as a precursor in the synthesis of various pharmaceuticals, including fentanyl and its
analogues.[1] A thorough understanding of its physicochemical properties is essential for its
handling, characterization, and application in synthetic chemistry. This technical guide provides
a comprehensive overview of these properties, along with relevant experimental protocols and
a visualization of its synthetic pathway.

Core Physicochemical Properties

The physicochemical properties of Ethyl 4-anilinopiperidine-1-carboxylate have been
determined through a combination of computational methods and experimental data for related
compounds. A summary of these properties is presented in the table below.
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Property

Value

Source

Molecular Formula

C14H20N202

[2](3]

Molecular Weight

248.32 g/mol

[2]

IUPAC Name

ethyl 4-anilinopiperidine-1-

carboxylate

[2]

CAS Number

116512-92-6

[3]4]

Canonical SMILES

CCOC(=0O)N1CCC(CC1)NC2=
CC=CC=C2

[2](3]

InChl

INChI=1S/C14H20N202/c1-2-
18-14(17)16-10-8-13(9-11-
16)15-12-6-4-3-5-7-12/h3-
7,13,15H,2,8-11H2,1H3

[2](3]

InChlKey

AOCPQWXKKIAVLT-
UHFFFAOYSA-N

[2](3]

Computed XLogP3

2.7

[2]

Melting Point

Not experimentally determined
in the reviewed literature. For a
related compound, tert-Butyl 4-
[N-(1-oxopropyl)-N-
phenylamino]-1-benzyl-4-
piperidinecarboxylate, the
melting point is 126-127 °C.[5]

N/A

Boiling Point

Not experimentally determined
in the reviewed literature. For a
related compound, Ethyl 4-
hydroxypiperidine-1-
carboxylate, the boiling point is
275.1 °C at 760 mmHg.[6]

N/A

Solubility

Not experimentally determined
in the reviewed literature. The

related precursor, 4-

N/A
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anilinopiperidine hydrochloride,
exhibits solubility in various
solvents including DMF (0.16
mg/ml), DMSO (10 mg/ml),
Ethanol (0.25 mg/ml),
Methanol (1 mg/ml), and PBS
(pH 7.2, 10 mg/ml).[7]

Not experimentally determined
pKa ) ) ) N/A
in the reviewed literature.

Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of Ethyl
4-anilinopiperidine-1-carboxylate.

Synthesis of Ethyl 4-anilinopiperidine-1-carboxylate

The synthesis is typically a two-step process involving the formation of the precursor 4-
anilinopiperidine (4-ANPP) followed by N-acylation.[1]

Step 1: Reductive Amination to form 4-Anilinopiperidine (4-ANPP)
This step involves the reaction of 4-piperidone with aniline.[1]
o Materials: 4-piperidone hydrochloride, aniline, zinc powder, agueous acetic acid.

e Procedure:

[¢]

A mixture of 4-piperidone hydrochloride and aniline is stirred in aqueous acetic acid at
room temperature for 20-30 hours to form the intermediate imine.

[e]

Zinc powder is added to the mixture to facilitate the reduction of the imine.

The reaction mixture is then heated to reflux at 65—80°C for an additional 20-30 hours to

o

complete the reduction to the secondary amine, 4-ANPP.

o

The product, 4-ANPP, is isolated and purified.
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Step 2: N-acylation to form Ethyl 4-anilinopiperidine-1-carboxylate
The synthesized 4-ANPP is then acylated using ethyl chloroformate.[1]

o Materials: 4-anilinopiperidine (4-ANPP), ethyl chloroformate, a suitable base (e.g.,
triethylamine), and an appropriate solvent (e.g., dichloromethane).

e Procedure:

4-ANPP is dissolved in the solvent and the base is added.

o

The solution is cooled in an ice bath.

[e]

o

Ethyl chloroformate is added dropwise to the cooled solution with stirring.

[¢]

The reaction is allowed to proceed to completion.

[¢]

The final product, Ethyl 4-anilinopiperidine-1-carboxylate, is isolated and purified.

Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy

1H NMR spectroscopy is a key technique for the structural confirmation of Ethyl 4-
anilinopiperidine-1-carboxylate.[1]

e Instrumentation: A standard NMR spectrometer (e.g., Bruker 500 MHz).[5]

o Sample Preparation: The purified compound is dissolved in a suitable deuterated solvent
(e.g., CDCIs or DMSO-ds).

o Data Acquisition: A standard *H NMR spectrum is acquired.
o Expected Chemical Shifts:

o The methyl (CHs) protons of the ethyl ester group typically appear as a triplet around 1.25
ppm.[1]
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o The methylene (CHz) protons of the ethyl ester group are expected as a quartet around
4.12 ppm.[1]

o The protons on the piperidine ring generally produce signals in the range of 2.85-3.40
ppm.[1]

Visualized Synthesis Workflow

The following diagram illustrates the synthetic pathway for Ethyl 4-anilinopiperidine-1-
carboxylate.

Synthesis of Ethyl 4-anilinopiperidine-1-carboxylate

Step 1: Reductive Amination

2Zn, aq. Acetic Acid

4-Anilinopiperidine (4-ANPP)

Step 2: N-Acylation

4-ANPP + Ethyl Chloroformate

Base (e.g., Et3N)
Solvent (e.q., CH2C

12)

Ethyl Chloroformate Ethyl 4-anilinopiperidine-1-carboxylate

Click to download full resolution via product page

Caption: Synthetic pathway of Ethyl 4-anilinopiperidine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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